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Compound of Interest

Compound Name: Calcium levulinate dihydrate

Cat. No.: B046904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium levulinate
dihydrate in various organic solvents. Due to the limited availability of specific quantitative data

in publicly accessible literature, this document focuses on presenting the available qualitative

information, a general experimental protocol for solubility determination, and logical diagrams

to guide researchers in their work with this compound.

Introduction to Calcium Levulinate Dihydrate
Calcium levulinate dihydrate is the calcium salt of levulinic acid, a versatile platform chemical

derived from biomass. It is a white crystalline or amorphous powder with a faint odor

suggestive of burnt sugar.[1][2] This compound is primarily used as a source of calcium in

pharmaceutical and nutraceutical applications. Understanding its solubility in different organic

solvents is crucial for various processes, including purification, crystallization, formulation

development, and drug delivery.

Solubility Data
While precise quantitative solubility data for calcium levulinate dihydrate in a wide range of

organic solvents at various temperatures is not readily available in the reviewed literature,
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several sources provide consistent qualitative descriptions of its solubility. This information is

summarized in the table below.

Solvent Solubility Description Source(s)

Ethanol (96%) Very slightly soluble [3][4][5]

Alcohol Slightly soluble [1][2]

Methylene Chloride Practically insoluble [3][4][5]

Ether Insoluble [1][2]

Chloroform Insoluble [1][2]

It is important to note that some sources indicate solubility in chloroform and dichloromethane,

which contradicts the findings presented in the table. This highlights the need for empirical

determination of solubility for specific applications.

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for the gravimetric determination of the

solubility of a sparingly soluble salt like calcium levulinate dihydrate in an organic solvent.

This method can be adapted based on the specific solvent and available analytical equipment.

Objective: To determine the solubility of calcium levulinate dihydrate in a selected organic

solvent at a specific temperature.

Materials:

Calcium levulinate dihydrate (analytical grade)

Selected organic solvent (HPLC grade or equivalent)

Thermostatically controlled shaker or water bath

Analytical balance (accurate to ±0.1 mg)
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Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration

system)

Oven for drying

Glass vials with screw caps

Spatula and weighing paper

Procedure:

Sample Preparation: Accurately weigh an excess amount of calcium levulinate dihydrate
and add it to a glass vial containing a known volume or mass of the selected organic solvent.

The presence of undissolved solid is essential to ensure saturation.

Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water

bath set to the desired temperature. Allow the mixture to equilibrate for a sufficient period

(e.g., 24-48 hours) to ensure that the solution is saturated. The equilibration time should be

determined experimentally by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the set

temperature for a few hours to let the excess solid settle. Carefully withdraw a known volume

of the supernatant using a pre-warmed (or pre-cooled, to match the experimental

temperature) syringe.

Filtration: Immediately filter the supernatant through a syringe filter (with a membrane

compatible with the solvent) into a pre-weighed, dry vial. This step is critical to remove any

undissolved solid particles.

Solvent Evaporation: Weigh the vial containing the filtered solution. Then, carefully evaporate

the solvent from the vial. This can be done in a fume hood at room temperature or in an oven

at a temperature below the decomposition point of calcium levulinate dihydrate.

Residue Weighing: Once the solvent is completely evaporated, place the vial in a desiccator

to cool to room temperature and then weigh it on the analytical balance. The difference
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between this mass and the initial mass of the empty vial gives the mass of the dissolved

calcium levulinate dihydrate.

Calculation of Solubility: The solubility can be expressed in various units, such as g/100 mL

or mg/mL.

Solubility ( g/100 mL): (Mass of residue (g) / Volume of supernatant taken (mL)) * 100

Solubility (mg/mL): Mass of residue (mg) / Volume of supernatant taken (mL)

Replicates: Perform the experiment in triplicate to ensure the reproducibility of the results.

Visualizations
The following diagrams, created using the DOT language, illustrate key concepts related to the

solubility of calcium levulinate dihydrate.

Experimental Workflow for Solubility Determination
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Caption: A logical workflow for the experimental determination of solubility.
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Caption: Key factors influencing the solubility of a compound.

Conclusion
This technical guide summarizes the currently available information on the solubility of calcium
levulinate dihydrate in organic solvents. While quantitative data is scarce, the qualitative

descriptions provide a useful starting point for researchers. The provided general experimental

protocol offers a framework for determining precise solubility values tailored to specific

research and development needs. It is recommended that researchers empirically determine

the solubility of calcium levulinate dihydrate in their specific solvent systems to ensure

accurate and reliable results for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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